BENGHE Foundational & Exploratory

Check Availability & Pricing

what is the chemical structure of 3-epi-
Tilifodiolide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-epi-Tilifodiolide

Cat. No.: B12379093

An In-depth Technical Guide to 3-epi-Tilifodiolide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, and
available data on 3-epi-Tilifodiolide, a naturally occurring diterpenoid. This document is
intended for researchers, scientists, and professionals in the field of drug development who are
interested in the chemical properties and potential biological activities of this compound.

Chemical Structure and Properties

3-epi-Tilifodiolide is a stereocisomer of Tilifodiolide, a neo-clerodane diterpenoid. The "3-epi"
designation indicates that the stereochemistry at the third carbon position is inverted relative to
Tilifodiolide.

Molecular Formula: C20H1605[1]
Molecular Weight: 336.34 g/mol [1]
CAS Number: 1983982-42-8[1][2][3]

The precise stereochemical configuration of 3-epi-Tilifodiolide can be represented by its
Simplified Molecular-Input Line-Entry System (SMILES) string: C1--INVALID-LINK--
CCC2C=CC3C(=0)O--INVALID-LINK--C=3C1=2. In contrast, the SMILES string for Tilifodiolide
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is C1CC2=C(C[C@H]1C3=CC0OC3=0)C4=C(C=C2)C(=0)0[C@H]4C5=COC=C5. A
comparison of these notations confirms the epimerization at the C3 position.

Table 1: Physicochemical Properties of 3-epi-Tilifodiolide

Property Value Source
Molecular Formula C20H1605 ChemNorm[1]
Molecular Weight 336.34 g/mol ChemNorm[1]
MedChemEXxpress, TargetMol,
CAS Number 1983982-42-8
ChemNorm[1][2][3]
Appearance Powder ChemNorm[1]
Purity =>98% (HPLC) ChemNorm[1]

2-8°C under seal in a
Storage ] ] ChemNorm[1]
ventilated, dry environment

Experimental Data

Detailed experimental data for 3-epi-Tilifodiolide, including spectroscopic analyses such as
Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), are not readily available in
the public domain. Researchers interested in these data are advised to consult the primary
scientific literature that first reported the isolation and characterization of this specific epimer.

Experimental Protocols
Isolation

3-epi-Tilifodiolide has been isolated from the aerial parts of Salvia leucantha.[4] The general
procedure for isolating diterpenoids from plant material typically involves the following workflow:

Caption: General workflow for the isolation of 3-epi-Tilifodiolide.

A detailed protocol for the isolation of the closely related compound, Tilifodiolide, from Salvia
tiliifolia has been described. This procedure generally involves extraction with organic solvents,
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followed by a series of chromatographic separations to yield the pure compound. It is plausible
that a similar methodology is employed for the isolation of 3-epi-Tilifodiolide.

Synthesis

To date, a specific synthetic route for 3-epi-Tilifodiolide has not been published in peer-
reviewed literature. The synthesis of complex diterpenoids often involves multi-step sequences
that require careful control of stereochemistry.

Biological Activity

There is currently a lack of specific data on the biological activity of 3-epi-Tilifodiolide.
However, the biological profile of its parent compound, Tilifodiolide, has been investigated and
may provide some insights into the potential activities of its epimer. The stereochemistry of a
molecule can significantly impact its biological activity.

Biological Activity of Tilifodiolide

Tilifodiolide has demonstrated anti-inflammatory and antinociceptive effects. The compound
has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-a and IL-6
in murine macrophages.

Table 2: Reported Biological Activities of Tilifodiolide

Activity Assay Result

Inhibition of TNF-a production
Anti-inflammatory in LPS-stimulated ICs0 = 5.66 uM

macrophages

. Inhibition of IL-6 production in
Anti-inflammatory ) ICs0=1.21 uM
LPS-stimulated macrophages

Antinociceptive Formalin test (Phase 1) EDso = 48.2 mg/kg
Antinociceptive Formalin test (Phase 2) EDso = 28.9 mg/kg
o ] Acetic acid-induced writhing
Antinociceptive rest EDso = 32.3 mg/kg
es
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Potential Signaling Pathways

Given the anti-inflammatory activity of Tilifodiolide, it is likely that it modulates signaling
pathways involved in the inflammatory response. A potential pathway that could be affected is
the NF-kB signaling cascade, which is a key regulator of pro-inflammatory gene expression.
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Caption: Postulated inhibitory effect on the NF-kB signaling pathway.
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It is important to note that the effect of 3-epi-Tilifodiolide on this or any other signaling
pathway has not been experimentally verified. Further research is required to elucidate the
specific biological targets and mechanisms of action for this compound.

Conclusion

3-epi-Tilifodiolide is a defined stereoisomer of the known bioactive natural product,
Tilifodiolide. While its basic chemical properties are documented, there is a significant gap in
the publicly available scientific literature regarding its detailed experimental characterization,
synthesis, and biological activity. The information available for Tilifodiolide provides a valuable
starting point for future investigations into the potential therapeutic applications of its 3-epi
isomer. Researchers are encouraged to pursue further studies to fully characterize this
compound and explore its pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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